Cas no 272442-27-0 (5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine)

• Product name: 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine
• CAS No: 272442-27-0
• MF: C₁₄H₁₆N₂
• MW: 212.2902
• MDL: MFCD02320628
• CID: 825462

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-(phenylmethyl)-
• 5-benzyl-1,4,6,7-tetrahydropyrrolo[3,2-c]pyridine
• 5-Benzyl-4,5,6,7-tetrahydro-5-azaindole
• AC1LBUON
• AC1Q1GL6
• CHEMBL421805
• CTK0J2747
• MolPort-000-148-974
• Oprea1_762158
• PubChem23129
• Pyrrolo[3,2-c]pyridine, 4,5,6,7-tetrahydro-5-benzyl-
• RRLDTKNWNRBUBK-UHFFFAOYSA-N
• STK894147
• BBL021434
• 3088AJ
• FCH1692046
• TRA0001868
• SY022655
• 5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine

• MDL： MFCD02320628
• Inchi： 1S/C14H16N2/c1-2-4-12(5-3-1)10-16-9-7-14-13(11-16)6-8-15-14/h1-6,8,15H,7,9-11H2
• InChI Key： RRLDTKNWNRBUBK-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C2C([H])=C([H])N([H])C=2C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 212.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 19

Experimental Properties

• PSA: 19.03000
• LogP: 2.51090

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Security Information

5-Benzyl-4,5,6,7-tetrahydro-1H-pyrrolo3,2-cpyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds